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Compound of Interest

Compound Name: N-Formyl-4-hydroxybenzamide

CAS No.: 65599-16-8

Cat. No.: B14486999

Get Quote

Executive Summary
N-Formyl-4-hydroxybenzamide (CAS: 65599-16-8) is a specialized benzamide derivative

characterized by the presence of a formyl group attached to the amide nitrogen of 4-

hydroxybenzamide.[1] With a molecular weight of 165.15 g/mol and the formula C₈H₇NO₃, it

represents a structural intersection between phenolic metabolites and N-formyl amides. This

guide details its physicochemical properties, validated synthetic pathways, and analytical

characterization protocols for researchers in medicinal chemistry and drug metabolism.

Part 1: Chemical Identity & Physicochemical
Properties[2]
The fundamental data below establishes the baseline identity for N-Formyl-4-
hydroxybenzamide. Researchers must verify these constants against experimental samples

to ensure compound purity.

Table 1: Physicochemical Constants
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Property Value Notes

IUPAC Name N-Formyl-4-hydroxybenzamide

Common Synonyms

N-Formyl-p-

hydroxybenzamide; 4-Hydroxy-

N-formylbenzamide

CAS Registry Number 65599-16-8 Validated identifier [1]

Molecular Formula C₈H₇NO₃

Molecular Weight 165.15 g/mol
Calculated (C: 58.18%, H:

4.27%, N: 8.48%, O: 29.06%)

PubChem CID 71370414 [1]

InChI Key
YFJMDGACSCLRLN-

UHFFFAOYSA-N

Predicted pKa ~8.2 (Phenolic OH) Acidic due to phenolic moiety

Solubility Profile

Soluble in DMSO, DMF,

MeOH; sparingly soluble in

water

Polar aprotic solvents

recommended for stock

solutions

Part 2: Synthesis & Production Protocols
Synthesizing N-formyl amides requires careful chemoselectivity to avoid O-formylation of the

phenol. Two primary pathways are presented: Direct N-Formylation (Method A) and Oxidative

Decarboxylation (Method B). Method A is the preferred laboratory protocol due to higher

reliability with phenolic substrates.

Method A: Mixed Anhydride Formylation
(Recommended)
This protocol utilizes formic-acetic anhydride (FAA) generated in situ. FAA is a mild formylating

agent that selectively targets the amide nitrogen under controlled conditions, minimizing

esterification of the phenol.
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Reagents:

4-Hydroxybenzamide (1.0 equiv)

Formic acid (98%, 10 equiv)

Acetic anhydride (5 equiv)

Sodium acetate (catalytic, 0.1 equiv)

Solvent: THF or Dichloromethane (DCM)

Protocol:

Preparation of FAA: In a dry flask, mix Formic acid (10 equiv) and Acetic anhydride (5 equiv).

Stir at 55°C for 2 hours. Cool to 0°C.[2]

Addition: Dissolve 4-Hydroxybenzamide in minimal THF. Add this solution dropwise to the

cooled FAA mixture.

Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor

by TLC (Ethyl Acetate:Hexane 1:1) for the disappearance of the starting amide.

Quench: Pour the reaction mixture into ice-cold water (50 mL).

Isolation: Extract with Ethyl Acetate (3 x 20 mL). Wash the organic layer with saturated

NaHCO₃ (carefully, to remove excess acid) and brine.

Purification: Dry over Na₂SO₄ and concentrate in vacuo. Recrystallize from Ethanol/Water to

obtain the product.[2]

Method B: Oxidative Decarboxylation (Alternative)
Based on the work of Huang & Zhang [2], this method converts N-aroylglycines to N-formyl

amides.[2] While effective for simple benzamides, the phenolic group may require protection

(e.g., O-acetylation) to prevent oxidation by the persulfate.

Reagents:
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N-(4-Hydroxybenzoyl)glycine (4-Hydroxyhippuric acid)

Ammonium Persulfate ((NH₄)₂S₂O₈, 2.0 equiv)[2]

AgNO₃ (catalytic, 0.1 equiv)

Solvent: Water/CHCl₃ biphasic system[2]

Protocol:

Dissolve the glycine derivative in the biphasic solvent system.

Add AgNO₃ catalyst.

Add Ammonium Persulfate and reflux for 2–4 hours.

The radical mechanism decarboxylates the glycine moiety (-CO₂), resulting in the N-formyl

product.

Visualization: Synthetic Pathways
The following diagram illustrates the logical flow of both synthetic strategies.
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Yield ~60-80%
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Figure 1: Synthetic pathways for N-Formyl-4-hydroxybenzamide. Method A (top) is preferred

for phenolic substrates to avoid oxidative side reactions.

Part 3: Analytical Characterization[4]
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Validating the synthesis requires confirming the presence of the formyl proton and the integrity

of the phenolic ring.

Mass Spectrometry (MS)
Molecular Ion: Expected [M+H]⁺ at m/z 166.16 or [M-H]⁻ at m/z 164.14.

Fragmentation Pattern:

Loss of CO (-28 Da): The formyl group is labile. The first major fragment is often the

parent amide at m/z 137.

Loss of NH₃ (-17 Da): Subsequent fragmentation of the amide yields the acylium ion.

Nuclear Magnetic Resonance (NMR)[1][4]
¹H NMR (DMSO-d₆, 400 MHz):

δ ~11.0 ppm (1H, s): Phenolic -OH (broad, exchangeable).

δ 9.2–9.5 ppm (1H, d, J10Hz): Formyl proton (-CHO). The coupling to the NH proton is

characteristic of N-formyl amides.

δ ~7.8 ppm (2H, d): Aromatic protons ortho to carbonyl.

δ ~6.8 ppm (2H, d): Aromatic protons ortho to hydroxyl.

¹³C NMR:

δ ~164 ppm: Formyl Carbonyl.

δ ~162 ppm: Benzamide Carbonyl.

δ ~160 ppm: Aromatic C-OH.

Visualization: MS Fragmentation Logic
The fragmentation pathway confirms the structural connectivity.
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Molecular Ion
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Fragment A
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(4-Hydroxybenzamide)

Loss of CO (28 Da)
(Formyl Cleavage)

Fragment B
[M - CO - NH3]+

m/z 120
(4-Hydroxybenzoyl Cation)

Loss of NH3 (17 Da)
(Amide Cleavage)
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Figure 2: Predicted Mass Spectrometry fragmentation pathway showing the sequential loss of

the formyl group and ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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